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Compound of Interest

Compound Name: 1,3-Divinyltetramethyldisiloxane

Cat. No.: B1580860

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 1,3-
Divinyltetramethyldisiloxane, a versatile organosilicon compound. The information presented
herein is intended to support research, development, and quality control activities involving this
compound.

Core Physical Properties

1,3-Divinyltetramethyldisiloxane, also known as tetramethyldivinyldisiloxane, is a colorless
liquid with the chemical formula O(Si(CHz)2CH=CH:)2. It is a key intermediate in the synthesis
of silicone polymers and resins, serving as a cross-linking or capping agent.[1] Its physical
characteristics are crucial for its application in various fields, including the production of silicone
elastomers, sealants, adhesives, and coatings.[1]

The physical properties of 1,3-Divinyltetramethyldisiloxane are summarized in the table
below. These values are compiled from various literature sources.
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Property Value Temperature (°C) Pressure
Density 0.809 g/mL[2][3][4][5] 25 Ambient
0.811 g/cm3[6] 25 Ambient

Boiling Point 139 °C[2][3][4][5]6] Ambient

138 - 140 °C[1] Ambient

Melting Point -99 °C[2][4] Ambient

-98 to -100 °C[1] Ambient

Refractive Index 1.411 (n20/D)[2][3] 20 Ambient

Molecular Weight

186.40 g/mol

Experimental Protocols

The determination of the physical properties of liquid chemicals like 1,3-

Divinyltetramethyldisiloxane is guided by standardized experimental methods to ensure

accuracy and reproducibility.

The density of 1,3-Divinyltetramethyldisiloxane is typically determined using a digital density
meter, following a method similar to ASTM D4052 - Standard Test Method for Density, Relative
Density, and APl Gravity of Liquids by Digital Density Meter.

Methodology:

o Apparatus: A digital density meter, which measures the density of a liquid by measuring the

change in the frequency of an oscillating U-tube when it is filled with the sample.

o Calibration: The instrument is calibrated using two reference standards of known density,

typically dry air and distilled water, at the test temperature.

o Sample Preparation: The 1,3-Divinyltetramethyldisiloxane sample is brought to the

measurement temperature (e.g., 25 °C) and visually inspected to ensure it is free of air

bubbles.
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o Measurement: A small volume of the sample is introduced into the oscillating U-tube of the
density meter. The instrument measures the oscillation period and calculates the density
based on the calibration data.

e Reporting: The density is reported in g/mL or g/cm? to three decimal places, along with the
measurement temperature.

The boiling point of 1,3-Divinyltetramethyldisiloxane can be determined using a distillation
method, such as that described in ASTM D1078 - Standard Test Method for Distillation Range
of Volatile Organic Liquids or OECD Test Guideline 103: Boiling Point.[7]

Methodology:

o Apparatus: A distillation flask, a condenser, a heating source (e.g., a heating mantle), and a
calibrated temperature measuring device.

e Procedure: A measured volume of the 1,3-Divinyltetramethyldisiloxane is placed in the
distillation flask. The apparatus is assembled, and the sample is heated.

e Initial Boiling Point: The temperature at which the first drop of condensate falls from the
condenser is recorded as the initial boiling point.

« Distillation Range: The temperature is continuously monitored as the liquid distills. The
boiling range can be recorded as the temperature difference between the initial boiling point
and the point at which a specified percentage of the sample has distilled.

o Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure (101.3 kPa).

Synthesis Workflow

The following diagram illustrates a general synthesis process for 1,3-
Divinyltetramethyldisiloxane, which involves the hydrolysis of a vinyl-substituted
chlorosilane.
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Caption: Synthesis of 1,3-Divinyltetramethyldisiloxane via Hydrolysis.

This technical guide provides essential data and procedural outlines for the physical
characterization of 1,3-Divinyltetramethyldisiloxane. For specific applications, it is
recommended to consult detailed analytical procedures and safety data sheets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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